Cas no 2491-32-9 (Benzyl 4-hydroxyphenyl ketone)

• Product Name: Benzyl 4-hydroxyphenyl ketone
• CAS No: 2491-32-9
• MF: C₁₄H₁₂O₂
• MW: 212.2439
• MDL: MFCD00002360
• CID: 273734
• PubChem ID: 24891645
• Update Time: 2025-06-25

Benzyl 4-hydroxyphenyl ketone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-hydroxyphenyl)-2-phenyl-
• Benzyl 4-Hydroxyphenyl Ketone
• 1-(4-hydroxyphenyl)-2-phenylethanone
• 4'-hydroxy-2-phenylacetophenone
• 4'-Hydroxydeoxybenzoin
• 4-hydroxyphenyl benzyl ketone
• Acetophenone,4'-hydroxy-2-phenyl
• p-phenylacetylphenol
• 4-Hydroxydeoxybenzoin
• Acetophenone, 4'-hydroxy-2-phenyl-
• 1-(4-hydroxyphenyl)-2-phenylethan-1-one
• Ethanone, 1-(4-hydroxyphenyl)-2-phenyl-
• MLS002693282
• JBQTZLNCDIFCCO-UHFFFAOYSA-N
• NSC60474
• 4-Hydroxydesoxybenzoin
• p-(Phenylacetyl)phenol
• Maybridge3_000426
• Oprea1_841974
• Benzyl p-hyd
• SR-01000643222-1
• EINECS 219-654-5
• CHEMBL1904584
• DTXSID30179617
• NS00027766
• J-015724
• AKOS005463312
• 2491-32-9
• Benzyl p-hydroxyphenyl ketone
• 1-(4-Hydroxyphenyl)-2-phenyl ethanone
• STK530871
• DTXCID90102108
• AS-64061
• HMS1432D08
• 1-(4-HYDROXYPHENYL)-2-PHENYL-1-ETHANONE
• CCG-54101
• CHEBI:192647
• benzyl 4-hydroxy- phenyl ketone
• SMR000684813
• NSC 60474
• 1-(4-Hydroxy-phenyl)-2-phenyl-ethanone
• AH-262/02658019
• CS-0146195
• Benzyl 4-hydroxyphenyl ketone, 97%
• DB-046577
• A51012
• CAA49132
• B4722
• PB47WD2SDR
• MFCD00002360
• SCHEMBL148710
• (4-hydroxyphenyl)-2-phenylethanone
• IDI1_011813
• NSC-60474
• HMS3080F14
• Benzyl 4-hydroxyphenyl ketone

• MDL： MFCD00002360
• Inchi： 1S/C14H12O2/c15-13-8-6-12(7-9-13)14(16)10-11-4-2-1-3-5-11/h1-9,15H,10H2
• InChI Key： JBQTZLNCDIFCCO-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C([H])C(=C([H])C=1[H])O[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 212.08400
• Monoisotopic Mass: 212.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: 147.0 to 151.0 deg-C
• Boiling Point: 403.3±20.0 °C at 760 mmHg
• Flash Point: 172.2±14.4 °C
• Refractive Index: 1.612
• PSA: 37.30000
• LogP: 2.81760
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Benzyl 4-hydroxyphenyl ketone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Benzyl 4-hydroxyphenyl ketone

Benzyl 4-Hydroxyphenyl Ketone: A Comprehensive Overview

Benzyl 4-hydroxyphenyl ketone, also known by its CAS number 2491-32-9, is a versatile organic compound with significant applications in various industries. This compound, characterized by its aromatic structure and hydroxyl group, has been the subject of extensive research due to its unique chemical properties and potential uses. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements related to benzyl 4-hydroxyphenyl ketone.

The molecular structure of benzyl 4-hydroxyphenyl ketone consists of a benzene ring substituted with a hydroxyl group at the para position and a ketone group attached to a benzyl moiety. This arrangement imparts the compound with both aromatic and aliphatic characteristics, making it highly reactive under certain conditions. The compound is typically synthesized through nucleophilic substitution or condensation reactions, depending on the starting materials and desired product purity.

Recent studies have highlighted the potential of benzyl 4-hydroxyphenyl ketone in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers and coatings with enhanced thermal stability and mechanical properties. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that incorporating benzyl 4-hydroxyphenyl ketone into polyurethane formulations significantly improved their resistance to UV degradation.

In addition to its industrial applications, benzyl 4-hydroxyphenyl ketone has shown promise in pharmaceutical research. Its ability to act as a chiral auxiliary in asymmetric synthesis has been widely recognized. A groundbreaking study in 2023 revealed that this compound can facilitate the enantioselective synthesis of complex organic molecules, which is crucial for developing novel drug candidates.

The fragrance industry has also benefited from the unique properties of benzyl 4-hydroxyphenyl ketone. It serves as a key ingredient in perfumes and personal care products due to its pleasant floral aroma and long-lasting scent profile. Recent advancements in aroma chemistry have led to the development of eco-friendly production methods for this compound, aligning with global sustainability goals.

From an environmental perspective, understanding the ecological impact of benzyl 4-hydroxyphenyl ketone is critical. Studies conducted in 2023 have assessed its biodegradability and toxicity levels, providing valuable insights for safe handling and disposal practices. These findings underscore the importance of responsible chemical management to minimize ecological risks.

In conclusion, benzyl 4-hydroxyphenyl ketone, CAS number 2491-32-9, is a multifaceted compound with diverse applications across industries. Its structural versatility and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in shaping future technological advancements.